5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-pyrrolidin-1-yl-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C14H13N3OS/c15-10-12-14(17-7-1-2-8-17)18-13(16-12)6-5-11-4-3-9-19-11/h3-6,9H,1-2,7-8H2/b6-5+
• InChI Key: CBVFGPJTDOSNCV-AATRIKPKSA-N
• Canonical SMILES: C1CCN(C1)C2=C(N=C(O2)C=CC3=CC=CS3)C#N
• Isomeric SMILES: C1CCN(C1)C2=C(N=C(O2)/C=C/C3=CC=CS3)C#N
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile, also known as PTZ-343, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promise in a variety of areas, including neuroscience, cancer research, and drug development. In

Scientific Research Applications

5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has been studied extensively for its potential applications in scientific research. One area of research where 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has shown promise is in the study of epilepsy and seizures. 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has been shown to induce seizures in animal models, making it a useful tool for studying the mechanisms underlying epilepsy and potential treatments for this condition.
5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has also been studied for its potential applications in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer treatments.

Mechanism of Action

The mechanism of action of 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile is not fully understood, but it is believed to act as a modulator of ion channels in the brain. Specifically, 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has been shown to activate the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal activity. This activation leads to an increase in inhibitory neurotransmission, which can result in the induction of seizures.
Biochemical and Physiological Effects
5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has been shown to have a variety of biochemical and physiological effects. In addition to its effects on the GABA receptor, 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has been shown to modulate the activity of other ion channels in the brain, including voltage-gated calcium channels and potassium channels. These effects can lead to changes in neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile in lab experiments is its ability to induce seizures in animal models. This makes it a useful tool for studying the mechanisms underlying epilepsy and potential treatments for this condition. 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile has also been shown to have potential applications in cancer research, making it a useful tool for studying the mechanisms underlying cancer growth and potential treatments.
One limitation of using 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile in lab experiments is that it can be toxic at high concentrations. This can limit its usefulness in certain types of experiments and may require careful dose titration to avoid toxicity.

Future Directions

There are many potential future directions for research involving 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile. One area of research that is currently being explored is the development of new treatments for epilepsy based on the mechanisms underlying 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile-induced seizures. Another area of research is the development of new cancer treatments based on the ability of 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile to inhibit cancer cell growth.
In addition to these areas of research, there are many other potential applications for 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile in scientific research. For example, this compound could be used to study the mechanisms underlying other neurological conditions, such as Alzheimer's disease or Parkinson's disease. It could also be used to study the effects of ion channel modulators on synaptic transmission and neuronal excitability.
Conclusion
In conclusion, 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has shown promise in a variety of areas of scientific research. This compound has potential applications in the study of epilepsy, cancer research, and drug development. Its mechanism of action involves the modulation of ion channels in the brain, leading to changes in neuronal excitability and synaptic transmission. While there are some limitations to its use in lab experiments, there are many potential future directions for research involving 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile.

Synthesis Methods

The synthesis of 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile involves several steps, including the reaction of 2-thiophenecarboxaldehyde with malononitrile, followed by the reaction of the resulting product with pyrrolidine and 4,5-dimethylthiazol-2-ylamine. The final step involves the reaction of the resulting compound with acetic anhydride to yield 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile. This synthesis method has been optimized to yield high purity and yield of 5-(1-pyrrolidinyl)-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile.